Cas no 2138259-89-7 (3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole)

3-Bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole is a brominated indazole derivative featuring a tetrahydroindazole core with an isopropyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility as a heterocyclic scaffold. The bromine atom at the 3-position enhances reactivity for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Its saturated ring system contributes to conformational stability, while the isopropyl group may influence lipophilicity and binding interactions. This compound is typically utilized in the development of bioactive molecules, particularly in kinase inhibitor research and other therapeutic applications requiring tailored heterocyclic frameworks.

3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole structure

2138259-89-7 structure

Product Name:3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole

CAS No:2138259-89-7

MF:C₁₀H₁₅BrN₂

MW:243.143501520157

CID:5944609

PubChem ID:165469526

Update Time:2025-05-28

3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

- EN300-784248
- 2138259-89-7
- 3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole
- Inchi： 1S/C10H15BrN2/c1-6(2)7-3-4-9-8(5-7)10(11)13-12-9/h6-7H,3-5H2,1-2H3,(H,12,13)
- InChI Key： HKYROFVSCHLSIR-UHFFFAOYSA-N
- SMILES： BrC1C2=C(CCC(C2)C(C)C)NN=1

Computed Properties

Exact Mass: 242.04186g/mol
Monoisotopic Mass: 242.04186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 28.7Å²

3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-784248-1.0g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	1.0g	$1057.0	2024-05-22
Enamine	EN300-784248-0.05g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	0.05g	$888.0	2024-05-22
Enamine	EN300-784248-0.1g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	0.1g	$930.0	2024-05-22
Enamine	EN300-784248-0.25g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	0.25g	$972.0	2024-05-22
Enamine	EN300-784248-0.5g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	0.5g	$1014.0	2024-05-22
Enamine	EN300-784248-2.5g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	2.5g	$2071.0	2024-05-22
Enamine	EN300-784248-5.0g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	5.0g	$3065.0	2024-05-22
Enamine	EN300-784248-10.0g	3-bromo-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole	2138259-89-7	95%	10.0g	$4545.0	2024-05-22